Cas no 7498-24-0 (9-heptyl-3h-purin-6-one)

• Product name: 9-heptyl-3h-purin-6-one
• CAS No: 7498-24-0
• MF: C₁₂H₁₈N₄O
• MW: 234.29752
• CID: 980805
• PubChem ID: 135441766

9-heptyl-3h-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 9-heptyl-3h-purin-6-one
• 9-heptyl-1,9-dihydro-purin-6-one
• 9-Heptyl-6-hydroxy-9H-purin
• AC1L892M
• NSC407401
• NSC-407401
• DTXSID70324649
• 7498-24-0

• Inchi： InChI=1S/C12H18N4O/c1-2-3-4-5-6-7-16-9-15-10-11(16)13-8-14-12(10)17/h8-9H,2-7H2,1H3,(H,13,14,17)
• InChI Key： VEZVQWJETXCOMP-UHFFFAOYSA-N
• SMILES： CCCCCCCN1C=NC2=C1N=CNC2=O

Computed Properties

• Exact Mass: 234.14824
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.28
• LogP: 2.09000